4-((4-Methoxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-methoxyanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C18H27N3O5/c1-25-15-5-3-14(4-6-15)20-17(22)13-16(18(23)24)19-7-2-8-21-9-11-26-12-10-21/h3-6,16,19H,2,7-13H2,1H3,(H,20,22)(H,23,24)
• InChI Key: CVEBTKCXFWTDQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC(C(=O)O)NCCCN2CCOCC2
• Molecular Formula: C18H27N3O5
• Molecular Weight: 365.4 g/mol

Description

4-((4-Methoxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid, also known as MPAPB, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Imaging Agents in Parkinson's Disease

Research has highlighted the synthesis and application of related compounds in the development of imaging agents for Parkinson's disease. For instance, the synthesis of [11C]HG-10-102-01, a compound with structural similarities, aimed at imaging LRRK2 enzyme activity, a key target in Parkinson's disease research. This compound was prepared through a meticulous synthesis process, involving O-[11C]methylation, to achieve high radiochemical yield and purity, indicating its potential as a PET imaging agent for studying neurological conditions (Wang et al., 2017).

Antiproliferative Agents

Another research avenue involves the synthesis of compounds with antiproliferative activity against cancer cell lines. A specific study synthesized a compound through the condensation of related chemical structures, which exhibited significant inhibitory activity against certain cancer cell lines. This highlights the potential therapeutic applications of such compounds in oncology (Lu et al., 2021).

Antimicrobial Activities

Derivatives of 4-oxobutanoic acids have been synthesized and tested for their antimicrobial activities. For instance, novel amino acid derivatives synthesized from 4-oxobutenoic acid showed promising results against various strains of Gram-negative and Gram-positive bacteria. This suggests a potential application of these compounds in developing new antimicrobial agents (El-Sakka et al., 2014).

Analytical Chemistry Applications

The compound and its derivatives have also been utilized in analytical chemistry, such as in the development of sensitive assays for detecting specific substances in biological samples. A study synthesizing haptens related to fenthion, a pesticide, for use in ELISA demonstrates the utility of such compounds in environmental and food safety testing (Zhang et al., 2008).

Molecular and Structural Analysis

Research into the molecular and structural properties of compounds structurally similar to "4-((4-Methoxyphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid" provides insights into their electronic, optical, and vibrational characteristics. Studies involving spectroscopic analysis, molecular docking, and NBO analysis contribute to our understanding of the chemical behavior and potential applications of these compounds in materials science and pharmaceutical development (Raju et al., 2015).